2-cyclopentyl-N-[6-(1-methylpyrazol-4-yl)pyridazin-3-yl]azetidine-1-carboxamide

• IUPAC Name: 2-cyclopentyl-N-[6-(1-methylpyrazol-4-yl)pyridazin-3-yl]azetidine-1-carboxamide
• InChI: InChI=1S/C17H22N6O/c1-22-11-13(10-18-22)14-6-7-16(21-20-14)19-17(24)23-9-8-15(23)12-4-2-3-5-12/h6-7,10-12,15H,2-5,8-9H2,1H3,(H,19,21,24)
• InChI Key: AUBPFKXHCAIMBH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NN=C(C=C2)NC(=O)N3CCC3C4CCCC4
• Molecular Formula: C17H22N6O
• Molecular Weight: 326.4 g/mol

Description

2-cyclopentyl-N-[6-(1-methylpyrazol-4-yl)pyridazin-3-yl]azetidine-1-carboxamide is a chemical compound with potential therapeutic applications. It is a member of the azetidine class of compounds and has been the subject of extensive scientific research in recent years.

Mechanism of Action

The mechanism of action of 2-cyclopentyl-N-[6-(1-methylpyrazol-4-yl)pyridazin-3-yl]azetidine-1-carboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in disease processes. It may also have direct effects on cells and tissues.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-cyclopentyl-N-[6-(1-methylpyrazol-4-yl)pyridazin-3-yl]azetidine-1-carboxamide vary depending on the specific application. In cancer, it has been shown to inhibit tumor growth and induce apoptosis (programmed cell death) in cancer cells. In inflammation, it has been shown to reduce inflammation and oxidative stress. In neurological disorders, it has been shown to protect neurons from damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of 2-cyclopentyl-N-[6-(1-methylpyrazol-4-yl)pyridazin-3-yl]azetidine-1-carboxamide in lab experiments is its specificity. It can be designed to target specific enzymes or signaling pathways, which can help researchers better understand disease processes. One limitation is its potential toxicity. It may have side effects that could limit its use in certain applications.

Future Directions

There are several future directions for research on 2-cyclopentyl-N-[6-(1-methylpyrazol-4-yl)pyridazin-3-yl]azetidine-1-carboxamide. One direction is to continue to study its potential therapeutic applications in cancer, inflammation, and neurological disorders. Another direction is to explore its potential as a treatment for bacterial and viral infections. Additionally, researchers could investigate ways to improve its specificity and reduce its potential toxicity.

Synthesis Methods

The synthesis of 2-cyclopentyl-N-[6-(1-methylpyrazol-4-yl)pyridazin-3-yl]azetidine-1-carboxamide involves several steps. The starting material is cyclopentylamine, which is reacted with 3-bromo-6-(1-methylpyrazol-4-yl)pyridazine to form an intermediate. This intermediate is then reacted with ethyl chloroformate to form the final product.

Scientific Research Applications

2-cyclopentyl-N-[6-(1-methylpyrazol-4-yl)pyridazin-3-yl]azetidine-1-carboxamide has potential therapeutic applications in several areas. It has been studied as a potential treatment for cancer, inflammation, and neurological disorders. It has also been studied as a potential treatment for bacterial and viral infections.